Cas no 2228605-89-6 (4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol)

• Product Name: 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol
• CAS No: 2228605-89-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6000206
• PubChem ID: 165615439
• Update Time: 2025-05-20

4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol
• EN300-1803095
• 4-[1-(hydroxymethyl)cyclobutyl]-3-methoxyphenol
• 2228605-89-6

• Inchi： 1S/C12H16O3/c1-15-11-7-9(14)3-4-10(11)12(8-13)5-2-6-12/h3-4,7,13-14H,2,5-6,8H2,1H3
• InChI Key： PIUVJMJIXVKMLN-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CC=2OC)O)CCC1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol

Chemical Profile of 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol (CAS No. 2228605-89-6)

4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol, identified by its CAS number 2228605-89-6, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutyl moiety linked to a methoxy-substituted phenol ring, presents a unique structural framework that opens up diverse possibilities for its application in drug discovery and material science. The presence of both hydroxymethyl and methoxy functional groups makes it a versatile intermediate, capable of undergoing various chemical transformations that can be tailored for specific synthetic pathways.

The structural composition of 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol includes a cyclobutyl ring that provides steric hindrance and rigidity, which can influence the molecule's interactions with biological targets. The phenolic ring, substituted with a methoxy group at the 3-position and a hydroxymethyl group at the 1-position, introduces both hydrophilic and lipophilic characteristics, enhancing its solubility and binding affinity in aqueous environments. This balance of functional groups makes it an attractive candidate for further derivatization and optimization in medicinal chemistry.

In recent years, the interest in 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol has been fueled by its potential applications in the development of novel therapeutic agents. The cyclobutyl scaffold is known to enhance metabolic stability and reduce the likelihood of rapid degradation in biological systems, making it a favorable component in drug design. Additionally, the methoxy and hydroxymethyl groups can serve as points for further functionalization, allowing chemists to tailor the molecule's properties to specific pharmacological targets.

Recent studies have explored the pharmacological profile of derivatives similar to 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol, revealing promising activities in areas such as anti-inflammatory and antioxidant therapy. For instance, modifications to the cyclobutyl ring have shown enhanced binding affinity to certain enzyme targets, while alterations to the phenolic substituents have improved water solubility and bioavailability. These findings suggest that 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol could serve as a valuable scaffold for developing new drugs with improved pharmacokinetic profiles.

The synthesis of 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include cyclization reactions to form the cyclobutyl ring, followed by selective functionalization to introduce the hydroxymethyl and methoxy groups. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The use of computational methods for molecular modeling has also played a crucial role in predicting optimal reaction conditions and understanding the mechanistic pathways involved.

From a chemical biology perspective, 4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol offers an intriguing platform for studying molecular interactions within biological systems. Its structural features allow it to engage with various biological targets, including enzymes and receptors, which are critical for many physiological processes. By understanding how this compound interacts with its targets at the molecular level, researchers can gain insights into potential therapeutic applications and develop strategies for improving drug efficacy.

The compound's potential extends beyond pharmaceutical applications into materials science. The rigid cyclobutyl ring can contribute to enhanced stability in polymer matrices, making it a candidate for use in advanced materials that require resistance to environmental stressors. Additionally, its ability to undergo selective functionalization allows for the creation of tailored materials with specific properties, such as improved biodegradability or enhanced mechanical strength.

In conclusion,4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol (CAS No. 2228605-89-6) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug development, while its chemical versatility allows for diverse applications in synthetic chemistry. As research continues to uncover new ways to exploit its properties,4-1-(hydroxymethyl)cyclobutyl-3-methoxyphenol is poised to play an important role in advancing scientific innovation across multiple disciplines.